6-bromo-7-methoxy-3,4-dihydronaphthalen-2(1H)-one

• Molecular Formula: C11H11BrO2
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 6-bromo-7-methoxy-3,4-dihydro-1H-naphthalen-2-one
• InChI: InChI=1S/C11H11BrO2/c1-14-11-6-8-4-9(13)3-2-7(8)5-10(11)12/h5-6H,2-4H2,1H3
• InChI Key: BCSFZJBOXGPAPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CCC(=O)CC2=C1)Br

Description

6-bromo-7-methoxy-3,4-dihydronaphthalen-2(1H)-one is a useful research compound. Its molecular formula is C11H11BrO2 and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a DCM solution of (4-Bromo-3-methoxyphenyl)acetic acid (900 mg, 3.67 mmol) was added oxalyl chloride (0.64 ml, 7.3 mmol) and a drop of DMF. The solution was allowed to stir at RT for 3 hours, at which point bubbling stopped. The volatiles were removed under vacuum, and the residue was redissolved in DCM. The solution was cooled to 0° C. To this solution was added aluminum trichloride (1.2 g, 9.2 mmol). After stirring the mixture for 15 minutes, ethylene was bubbled into the reaction. The reaction was poured into ice, extracted with DCM, washed with brine, and purified by MPLC. LC-MS (IE, m/z): 255 [M+1]+.